5'-Iodo-2',2,2,2-tetrafluoroacetophenone

• IUPAC Name: 2,2,2-trifluoro-1-(2-fluoro-5-iodophenyl)ethanone
• InChI: InChI=1S/C8H3F4IO/c9-6-2-1-4(13)3-5(6)7(14)8(10,11)12/h1-3H
• InChI Key: OWYSUKAOQKBZHE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1I)C(=O)C(F)(F)F)F
• Molecular Formula: C8H3F4IO
• DSSTOX Substance ID: DTXSID301233506
• Molecular Weight: 318.01 g/mol
• CAS RN: 886502-65-4

Description

5’-Iodo-2’,2,2,2-tetrafluoroacetophenone is a chemical compound with the molecular formula of C8H3F4IO. It has a molecular weight of 318.01 g/mol.

Molecular Structure Analysis

The molecular structure of 5’-Iodo-2’,2,2,2-tetrafluoroacetophenone is represented by the formula C8H3F4IO. This indicates that the compound contains eight carbon atoms, three hydrogen atoms, four fluorine atoms, one iodine atom, and one oxygen atom.

Physical And Chemical Properties Analysis

5’-Iodo-2’,2,2,2-tetrafluoroacetophenone is a liquid at room temperature. It has a predicted boiling point of approximately 260.0° C at 760 mmHg. The compound has a predicted density of approximately 1.9 g/mL and a predicted refractive index of n 20D 1.52.

Scientific Research Applications

1. Synthesis of Pyridines and Polycyclic Compounds

5'-Iodo-2',2,2,2-tetrafluoroacetophenone is instrumental in the synthesis of 5-iodo-1,2,3,4-tetrahydropyridines, as demonstrated by the rhodium-catalyzed tandem process involving intermolecular nucleophilic attack and intramolecular SN2 reaction. These pyridines show potential in cross-coupling reactions and the construction of biorelated polycyclic compounds (Man, Z., Dai, H., Shi, Y., Yang, D., & Li, C., 2016).

2. Electrochemical Studies and Complex Synthesis

The compound has been utilized in electrochemical studies and the synthesis of a tetradentate nickel(II)-Schiff base complex. This synthesis involves the reaction of 5′-(N-methyl-N-phenylaminomethyl)-2′-hydroxyacetophenone with ethylenediamine, indicating its role in complex molecular formations (Ourari, A., Ouennoughi, Y., Aggoun, D., Mubarak, M., Pasciak, E., & Peters, D., 2014).

3. Preparation of Fluoroalkanes and Arenes

A key application is in the preparation of [bis(trifluoroacetoxy)iodo]perfluoroalkanes and arenes, showcasing its versatility in synthesizing various organic compounds. This involves oxidation processes and demonstrates the compound's utility in organic chemistry (Zagulyaeva, A., Yusubov, M., & Zhdankin, V., 2010).

4. Organocatalysis in Alkene Epoxidation

It also serves as an organocatalyst for the epoxidation of alkenes, illustrating its importance in green chemistry. 2,2,2-Trifluoroacetophenone, a related compound, was used effectively in this context, indicating the potential of similar compounds in catalysis (Limnios, D. & Kokotos, C., 2014).

5. Synthesis of Functionalized Molecules

The compound is involved in the synthesis of functionalized lactones and azetidinones, further highlighting its role in diverse synthetic routes. This includes reactions with titanium(IV) chloride and sodium iodide, showcasing its reactivity in various chemical environments (Grayson, D. H. & Roycroft, E. D., 1993).

6. Investigations in Halogen Bonding

5'-Iodo-2',2,2,2-tetrafluoroacetophenone and related compounds have been studied for their role in halogen bonding, an area crucial in understanding molecular interactions and designing new materials. This is evidenced by the study of 5-iodo-1-arylpyrazoles, which shares a structural similarity (Dumitrescu, D., Shova, S., Man, I., Caira, M., Popa, M., & Dumitrascu, F., 2020).